1-(2-Pyridylmethyl)-1h-benzotriazole

• IUPAC Name: 1-(pyridin-2-ylmethyl)benzotriazole
• InChI: InChI=1S/C12H10N4/c1-2-7-12-11(6-1)14-15-16(12)9-10-5-3-4-8-13-10/h1-8H,9H2
• InChI Key: CUHVSKXGJVJJRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC3=CC=CC=N3
• Molecular Formula: C12H10N4
• Molecular Weight: 210.23 g/mol

Description

1-(2-Pyridylmethyl)-1h-benzotriazole is a useful research compound. Its molecular formula is C12H10N4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Corrosion Inhibition : 1-(2-Pyridylmethyl)-1H-benzotriazole is explored as a corrosion inhibitor for copper in acidic mediums. Quantum chemical calculations and molecular dynamics (MD) methods indicate its potential in inhibiting corrosion through adsorption on metal surfaces due to the active sites in the benzotriazole ring and heteroatoms (Khaled, Fadlallah, & Hammouti, 2009).

• Coordination Polymers : It plays a critical role in the assembly of copper(I)-iodide coordination polymers. Its structure influences the formation of various dimensional frameworks in coordination polymers, demonstrating the importance of the spatial positions of pyridyl N-donors in ligands (Fang et al., 2010).

• Photoluminescent Properties : this compound contributes to the formation of polymers with distinct photoluminescent properties and thermal stability, important in material sciences and photonic applications (Liu et al., 2008).

• Environmental Impact : Its degradation and transformation products in the environment are studied, particularly in the context of biological wastewater treatment. This research is vital for understanding the environmental impact and biotransformation pathways of benzotriazoles (Huntscha et al., 2014).

• Phototransformation Mechanisms : The compound is part of the benzotriazole family, used in various industrial applications. Its phototransformation mechanisms in aquatic environments have been characterized, providing insights into its environmental degradation processes (Wu et al., 2021).